Cas no 767342-46-1 (6-Bromo-imidazo1,2-apyrazin-3-ylamine)
6-Bromo-imidazo1,2-apyrazin-3-ylamine Chemical and Physical Properties
Names and Identifiers
-
- 6-bromo-Imidazo[1,2-a]pyrazin-3-amine
- 6-Bromoimidazo[1,2-a]pyrazin-3-amine
- DTXSID10743375
- 6-Bromo-imidazo[1,2-a]pyrazin-3-ylamine
- AKOS016003721
- SCHEMBL6920610
- 767342-46-1
- DB-341743
- 6-Bromo-imidazo1,2-apyrazin-3-ylamine
-
- Inchi: 1S/C6H5BrN4/c7-4-3-11-5(8)1-10-6(11)2-9-4/h1-3H,8H2
- InChI Key: RQLIMNMMGNKLTM-UHFFFAOYSA-N
- SMILES: BrC1=CN2C(=CN=C2C=N1)N
Computed Properties
- Exact Mass: 211.96976g/mol
- Monoisotopic Mass: 211.96976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 56.2Ų
6-Bromo-imidazo1,2-apyrazin-3-ylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A099001209-1g |
6-Bromoimidazo[1,2-a]pyrazin-3-amine |
767342-46-1 | 95% | 1g |
$640.56 | 2023-09-01 | |
| TRC | B614730-5mg |
6-Bromo-imidazo[1,2-a]pyrazin-3-ylamine |
767342-46-1 | 5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B614730-10mg |
6-Bromo-imidazo[1,2-a]pyrazin-3-ylamine |
767342-46-1 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B614730-50mg |
6-Bromo-imidazo[1,2-a]pyrazin-3-ylamine |
767342-46-1 | 50mg |
$ 275.00 | 2022-06-07 | ||
| Chemenu | CM168283-1g |
6-bromoimidazo[1,2-a]pyrazin-3-amine |
767342-46-1 | 95% | 1g |
$*** | 2023-05-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1742303-1g |
6-Bromoimidazo[1,2-a]pyrazin-3-amine |
767342-46-1 | 98% | 1g |
¥5174.00 | 2024-07-28 |
6-Bromo-imidazo1,2-apyrazin-3-ylamine Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on 6-Bromo-imidazo1,2-apyrazin-3-ylamine
Recent Advances in the Study of 6-Bromo-imidazo[1,2-a]pyrazin-3-ylamine (CAS: 767342-46-1) and Its Applications in Chemical Biology and Medicine
The compound 6-Bromo-imidazo[1,2-a]pyrazin-3-ylamine (CAS: 767342-46-1) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This heterocyclic amine derivative has attracted significant attention due to its versatile pharmacological properties and potential applications in drug discovery. Recent studies have focused on exploring its role as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways.
Structural analysis reveals that the imidazo[1,2-a]pyrazine core of this compound provides an excellent platform for molecular modifications, with the bromo substituent at position 6 offering a reactive site for further functionalization. The 3-amino group serves as an additional handle for structure-activity relationship (SAR) studies. This unique combination of features makes 767342-46-1 particularly valuable for the development of kinase inhibitors and other therapeutic agents.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility in synthesizing potent and selective JAK2 inhibitors. The 6-bromo group was successfully utilized in palladium-catalyzed cross-coupling reactions to introduce various aryl and heteroaryl substituents, leading to compounds with improved pharmacokinetic properties. The resulting derivatives showed promising activity in preclinical models of myeloproliferative disorders.
Another significant application was reported in a Nature Chemical Biology paper, where 6-Bromo-imidazo[1,2-a]pyrazin-3-ylamine served as a precursor for the development of covalent inhibitors targeting cysteine residues in oncogenic proteins. The researchers employed structure-based drug design to optimize the compound's reactivity and selectivity, achieving remarkable potency against several cancer-associated targets while maintaining favorable safety profiles.
Recent advances in synthetic methodology have also improved access to this important building block. A 2024 publication in Organic Letters described a novel, high-yield route to 767342-46-1 using continuous flow chemistry, addressing previous challenges in large-scale production. This technological breakthrough is expected to facilitate broader investigation of this scaffold in drug discovery programs.
The compound's potential extends beyond traditional small-molecule therapeutics. Several research groups have incorporated 6-Bromo-imidazo[1,2-a]pyrazin-3-ylamine into PROTAC (proteolysis targeting chimera) designs, leveraging its ability to form crucial interactions with E3 ubiquitin ligases. Early results suggest these molecules may offer new approaches to targeting traditionally "undruggable" proteins.
Ongoing research is exploring the compound's utility in diagnostic applications as well. Its fluorescence properties when incorporated into specific molecular architectures make it a candidate for developing new imaging probes. A recent ACS Chemical Biology study demonstrated its effectiveness in creating turn-on fluorescent sensors for detecting enzyme activity in live cells.
As the understanding of 6-Bromo-imidazo[1,2-a]pyrazin-3-ylamine's pharmacological potential continues to grow, researchers are increasingly recognizing its value as a versatile tool in chemical biology and medicinal chemistry. Future directions likely include expanded investigations into its use in fragment-based drug discovery and as a core structure for developing new chemical probes to study biological systems.
767342-46-1 (6-Bromo-imidazo1,2-apyrazin-3-ylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)